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Compound of Interest

Compound Name: AM281

Cat. No.: B1664823 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of AM281, a potent and selective CB1 receptor antagonist/inverse agonist.

Adherence to these procedures is critical due to the compound's toxicity.

AM281 is classified as a hazardous substance, being fatal if swallowed and causing skin and

serious eye irritation.[1] It may also cause respiratory irritation.[1] Therefore, stringent safety

measures must be implemented during handling, storage, and disposal.

Personal Protective Equipment (PPE)
When working with AM281, a comprehensive approach to personal protection is necessary.

The following PPE is mandatory to minimize exposure risk:
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PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield should

be worn to prevent contact with the eyes.[1]

Hand Protection
Impermeable and resistant gloves, such as

nitrile or neoprene, must be worn.[1]

Body Protection
A laboratory coat or chemical-resistant apron

should be worn to protect against skin contact.

Respiratory

If working with the solid powder where dust may

be generated, a NIOSH-approved respirator

should be used.[1]

Operational Plan for Safe Handling
A systematic approach to handling AM281, from receipt to disposal, is crucial for maintaining a

safe laboratory environment.

1. Preparation and Weighing:

Always handle AM281 in a designated area, such as a chemical fume hood, to control

airborne particles.

Before use, ensure all necessary PPE is correctly worn.

When weighing the solid powder, use a balance within the fume hood to contain any dust.

2. Solution Preparation:

AM281 is soluble in DMSO.[2][3]

Prepare solutions in a fume hood.

Ensure that solutions are prepared on the same day of use if possible.[4]

3. Storage:
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Store the solid compound in a dry, dark place.[2] For short-term storage, 0-4°C is

recommended, while -20°C is suitable for long-term storage.[2]

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.

[5]

Emergency and First Aid Procedures
In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Ingestion
If swallowed, rinse mouth with water. Seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing and

wash it before reuse.[1]

Eye Contact

Flush eyes with large amounts of water for

several minutes, removing contact lenses if

present and easy to do.[1]

Inhalation
Move the person to fresh air. If they feel unwell,

seek medical attention.

Disposal Plan
Proper disposal of AM281 and its containers is essential to prevent environmental

contamination and accidental exposure.

AM281 must not be disposed of with household garbage.[1]

Do not allow the product to reach the sewage system.[1]

Disposal of AM281 and its containers must be carried out according to official regulations for

hazardous waste.[1] This typically involves collection by a licensed chemical waste disposal

service.
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AM281 is classified for transport as UN2811, Toxic solid, organic, n.o.s.[1]

Below is a workflow diagram illustrating the key steps for the safe handling of AM281.

Safe Handling Workflow for AM281
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medkoo.com/products/12148
https://www.targetmol.com/compound/am281
https://hellobio.com/am281.html
https://www.medchemexpress.com/am281.html
https://www.benchchem.com/product/b1664823#personal-protective-equipment-for-handling-am281
https://www.benchchem.com/product/b1664823#personal-protective-equipment-for-handling-am281
https://www.benchchem.com/product/b1664823#personal-protective-equipment-for-handling-am281
https://www.benchchem.com/product/b1664823#personal-protective-equipment-for-handling-am281
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664823?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

